5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-5-(4-chlorophenyl)-4-[hydroxy-(3-methoxyphenyl)methylidene]-1-pyridin-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C23H17ClN2O4/c1-30-17-6-4-5-15(13-17)21(27)19-20(14-8-10-16(24)11-9-14)26(23(29)22(19)28)18-7-2-3-12-25-18/h2-13,20,27H,1H3/b21-19+
• InChI Key: KCVOQTAHJOFIBZ-XUTLUUPISA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)C3=CC=CC=N3)C4=CC=C(C=C4)Cl)O
• Isomeric SMILES: COC1=CC=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)C3=CC=CC=N3)C4=CC=C(C=C4)Cl)/O
• Molecular Formula: C23H17ClN2O4
• Molecular Weight: 420.8 g/mol
• CAS No.: 618417-91-7

Description

5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H17ClN2O4 and its molecular weight is 420.85. The purity is usually 95%.
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Scientific Research Applications

Liquid Crystals

Compounds with similar structures, specifically those with 2-hydroxypyridine ester-based liquid crystals, have been synthesized and investigated for their mesophase behavior. The study found that the mesophase behavior, stability ranges, and types of mesophases observed in these compounds depend on the length of the alkoxy chain, polarity, dipole moment, and charge distribution. Such compounds are of interest in the development of thermotropic liquid crystals for displays and other optical devices (Hagar, Ahmed, & Saad, 2020).

Heterocyclic Chemistry

Research into pyrimidine-annelated heterocycles, particularly the synthesis of pyrrolo[3,2-d]pyrimidines, provides insights into the construction of complex heterocyclic systems that could have applications in medicinal chemistry and drug design. Such compounds are synthesized through rearrangement reactions and might serve as intermediates or active pharmaceutical ingredients (Majumdar, Das, & Jana, 1998).

Agrochemicals and Medicinal Compounds

The synthesis of 5-methoxylated 3-pyrrolin-2-ones from chlorinated pyrrolidin-2-ones illustrates the potential for creating useful adducts for agrochemical or medicinal purposes. This showcases the versatility of such compounds in contributing to the development of new chemicals with specific applications (Ghelfi et al., 2003).

Synthesis of Novel Compounds

Studies on the synthesis of novel compounds, such as the development of blue-green luminescent rhenium(I) tricarbonyl complexes, highlight the application of heterocyclic compounds in materials science, particularly in the creation of new luminescent materials that could be used in lighting, displays, or as molecular probes in scientific research (Li et al., 2012).